Cmc-cdi
Cmc-cdi
Brand Name:
Vulcanchem
CAS No.:
118845-97-9
VCID:
VC20791441
InChI:
InChI=1S/C14H28N3O.C7H8O3S/c1-17(9-11-18-12-10-17)8-7-16-14(15)13-5-3-2-4-6-13;1-6-2-4-7(5-3-6)11(8,9)10/h13H,2-12H2,1H3,(H2,15,16);2-5H,1H3,(H,8,9,10)/q+1;
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N
Molecular Formula:
C21H36N3O4S+
Molecular Weight:
426.6 g/mol
Cmc-cdi
CAS No.: 118845-97-9
Cat. No.: VC20791441
Molecular Formula: C21H36N3O4S+
Molecular Weight: 426.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118845-97-9 |
|---|---|
| Molecular Formula | C21H36N3O4S+ |
| Molecular Weight | 426.6 g/mol |
| IUPAC Name | 4-methylbenzenesulfonic acid;N'-[2-(4-methylmorpholin-4-ium-4-yl)ethyl]cyclohexanecarboximidamide |
| Standard InChI | InChI=1S/C14H28N3O.C7H8O3S/c1-17(9-11-18-12-10-17)8-7-16-14(15)13-5-3-2-4-6-13;1-6-2-4-7(5-3-6)11(8,9)10/h13H,2-12H2,1H3,(H2,15,16);2-5H,1H3,(H,8,9,10)/q+1; |
| Standard InChI Key | GWYOLUOGOHTLCQ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C[N+]1(CCOCC1)CCN=C(C2CCCCC2)N |
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